Cas no 99187-10-7 (2,5-Diethyl 3-hydroxythiophene-2,5-dicarboxylate)

• Product Name: 2,5-Diethyl 3-hydroxythiophene-2,5-dicarboxylate
• CAS No: 99187-10-7
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• CID: 814003
• PubChem ID: 4961622
• Update Time: 2025-04-19

2,5-Diethyl 3-hydroxythiophene-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylicacid, 3-hydroxy-, 2,5-diethyl ester
• diethyl 3-hydroxythiophene-2,5-dicarboxylate
• CS-0223319
• SR-01000060624
• SR-01000060624-1
• 2,5-diethyl 3-hydroxythiophene-2,5-dicarboxylate
• AKOS027382446
• DIETHYL3-HYDROXYTHIOPHENE-2,5-DICARBOXYLATE
• DTXSID70406914
• HMS1780E16
• EN300-11475
• Z57046983
• 99187-10-7
• G27332
• 2,5-Diethyl 3-hydroxythiophene-2,5-dicarboxylate

• Inchi： 1S/C10H12O5S/c1-3-14-9(12)7-5-6(11)8(16-7)10(13)15-4-2/h5,11H,3-4H2,1-2H3
• InChI Key： BUIQVHHDUSDGEW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC(=C1C(=O)OCC)O

Computed Properties

• Exact Mass: 244.04054465g/mol
• Monoisotopic Mass: 244.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 366.4±37.0 °C at 760 mmHg
• Flash Point: 175.4±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,5-Diethyl 3-hydroxythiophene-2,5-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)